6-{[4-(4-Methoxyphenyl)piperazin-1-yl]carbonyl}-2-(4-methylpiperidin-1-yl)-1,3-benzothiazole

• IUPAC Name: [4-(4-methoxyphenyl)piperazin-1-yl]-[2-(4-methylpiperidin-1-yl)-1,3-benzothiazol-6-yl]methanone
• InChI: InChI=1S/C25H30N4O2S/c1-18-9-11-29(12-10-18)25-26-22-8-3-19(17-23(22)32-25)24(30)28-15-13-27(14-16-28)20-4-6-21(31-2)7-5-20/h3-8,17-18H,9-16H2,1-2H3
• InChI Key: CHQCVRDHOXMOLR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC3=C(S2)C=C(C=C3)C(=O)N4CCN(CC4)C5=CC=C(C=C5)OC
• Molecular Formula: C25H30N4O2S
• Molecular Weight: 450.6 g/mol
• CAS No.: 906258-69-3

Description

Anisole-piperazine-methanone-benzothiazole-p-methylpiperidine is a complex organic compound with the molecular formula C25H30N4O2S and a molecular weight of 450.60 g/mol . This compound is known for its bioactive properties and is primarily used in scientific research .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of anisole-piperazine-methanone-benzothiazole-p-methylpiperidine involves multiple steps, including the formation of intermediate compounds. The key steps typically involve:

Formation of Anisole-piperazine Intermediate: This involves the reaction of anisole with piperazine under controlled conditions.

Formation of Benzothiazole Intermediate: This involves the reaction of benzothiazole with p-methylpiperidine.

Coupling Reaction: The final step involves coupling the anisole-piperazine intermediate with the benzothiazole intermediate to form the target compound.

Industrial Production Methods: Industrial production methods for this compound are not widely documented, but they likely involve scaling up the laboratory synthesis methods with optimizations for yield and purity .

Chemical Reactions Analysis

Types of Reactions: Anisole-piperazine-methanone-benzothiazole-p-methylpiperidine undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: This reaction can be facilitated by reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction can occur under various conditions, depending on the substituents involved.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles and electrophiles depending on the desired substitution.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may yield reduced derivatives .

Scientific Research Applications

Anisole-piperazine-methanone-benzothiazole-p-methylpiperidine has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of anisole-piperazine-methanone-benzothiazole-p-methylpiperidine involves its interaction with specific molecular targets and pathways. While the exact mechanism is not fully understood, it is believed to exert its effects by:

Binding to specific receptors: This can modulate the activity of these receptors and influence various cellular processes.

Inhibiting specific enzymes: This can affect metabolic pathways and lead to changes in cellular function.

Comparison with Similar Compounds

Anisole-piperazine-methanone-benzothiazole: Similar structure but lacks the p-methylpiperidine moiety.

Piperazine-methanone-benzothiazole-p-methylpiperidine: Similar structure but lacks the anisole moiety.

Uniqueness: Anisole-piperazine-methanone-benzothiazole-p-methylpiperidine is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research applications .